N-((1-(benzofuran-2-carbonyl)piperidin-4-yl)methyl)-1-methyl-1H-imidazole-4-sulfonamide

• IUPAC Name: N-[[1-(1-benzofuran-2-carbonyl)piperidin-4-yl]methyl]-1-methylimidazole-4-sulfonamide
• InChI: InChI=1S/C19H22N4O4S/c1-22-12-18(20-13-22)28(25,26)21-11-14-6-8-23(9-7-14)19(24)17-10-15-4-2-3-5-16(15)27-17/h2-5,10,12-14,21H,6-9,11H2,1H3
• InChI Key: FPAXHRQWFDAKJX-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(N=C1)S(=O)(=O)NCC2CCN(CC2)C(=O)C3=CC4=CC=CC=C4O3
• Molecular Formula: C19H22N4O4S
• Molecular Weight: 402.5 g/mol

Description

“N-((1-(benzofuran-2-carbonyl)piperidin-4-yl)methyl)-1-methyl-1H-imidazole-4-sulfonamide” is a chemical compound with the molecular formula C24H23N3O5. It has an average mass of 433.457 Da and a monoisotopic mass of 433.163757 Da.

Molecular Structure Analysis

The molecular structure of this compound includes several functional groups, such as a benzofuran, a piperidine ring, an imidazole ring, and a sulfonamide group. These groups could potentially influence the compound’s reactivity and interactions with other molecules.

Physical And Chemical Properties Analysis

This compound has a density of 1.3±0.1 g/cm3. It has 8 hydrogen bond acceptors and 1 hydrogen bond donor. It also has 5 freely rotating bonds. Its ACD/LogP value is 1.13, indicating its relative hydrophobicity. Its polar surface area is 92 Å2.

Scientific Research Applications

Disposition and Metabolism

A study on the disposition and metabolism of a compound closely related to N-((1-(benzofuran-2-carbonyl)piperidin-4-yl)methyl)-1-methyl-1H-imidazole-4-sulfonamide, identified as SB-649868, reveals extensive metabolism and elimination through feces, highlighting its pharmacokinetic properties. SB-649868 is an orexin 1 and 2 receptor antagonist, developed for insomnia treatment. The study provides insight into the metabolic pathways involving the oxidation of the benzofuran ring and subsequent rearrangement, producing principal metabolites identified in plasma and excreta (Renzulli et al., 2011).

Pharmacological Research

Another facet of scientific research application pertains to the exploration of pharmacological effects and mechanisms. For instance, the effects of related sulfonamide derivatives on various biological targets and pathways, including their potential to inhibit or modulate specific receptors or enzymes, are subjects of ongoing research. These studies are crucial for understanding the compound's potential therapeutic applications and its role in drug development processes.

Environmental Impact and Exposure

Research extends into the environmental science domain, examining the presence and impact of sulfonamide compounds, including related derivatives, in environmental samples. Studies on the occurrence, partitioning, and human exposure to perfluorinated sulfonamides in indoor and outdoor environments shed light on the environmental footprint of these compounds and their potential health implications (Shoeib et al., 2005).